![molecular formula C10H8N2O B6255420 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile CAS No. 435273-35-1](/img/no-structure.png)
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile” is a chemical compound with the CAS Number: 435273-35-1 . Its IUPAC name is 2-methyl-1-oxoisoindoline-4-carbonitrile . The molecular weight of this compound is 172.19 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H8N2O/c1-12-6-9-7(5-11)3-2-4-8(9)10(12)13/h2-4H,6H2,1H3 . This code provides a unique representation of the molecule’s structure.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile involves the condensation of 2-methyl-1H-indole-3-carbaldehyde with malononitrile followed by cyclization and oxidation.", "Starting Materials": [ "2-methyl-1H-indole-3-carbaldehyde", "malononitrile", "sodium ethoxide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1H-indole-3-carbaldehyde (1.0 equiv) and malononitrile (2.0 equiv) in ethanol and add sodium ethoxide (2.0 equiv). Stir the mixture at room temperature for 24 hours.", "Step 2: Remove the solvent and dissolve the resulting solid in acetic acid. Heat the mixture to reflux for 4 hours.", "Step 3: Cool the mixture to room temperature and add hydrogen peroxide (1.5 equiv). Stir the mixture for 2 hours.", "Step 4: Filter the resulting solid and wash with water. Recrystallize the product from ethanol to obtain 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carbonitrile." ] } | |
CAS RN |
435273-35-1 |
Molecular Formula |
C10H8N2O |
Molecular Weight |
172.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.